N-(4-tert-butylphenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide

• IUPAC Name: N-(4-tert-butylphenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C17H22N4O3/c1-17(2,3)11-4-6-12(7-5-11)19-16(24)20-9-13(10-20)21-14(22)8-18-15(21)23/h4-7,13H,8-10H2,1-3H3,(H,18,23)(H,19,24)
• InChI Key: HBYSMSRWTXWSJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)N2CC(C2)N3C(=O)CNC3=O
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol
• CAS No.: 2320382-96-3

Description

N-(4-tert-butylphenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
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Scientific Research Applications

Applications in Synthesis and Drug Development

• Chiral Sulfinamides in Asymmetric Synthesis : Chiral sulfinamides, such as tert-butanesulfinamide, have been widely used in the stereoselective synthesis of amines and their derivatives, highlighting their importance in developing structurally diverse N-heterocycles like piperidines, pyrrolidines, and azetidines. These compounds serve as structural motifs in many natural products and therapeutically applicable compounds, suggesting potential research applications of N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide in drug development and synthesis of bioactive molecules (Philip et al., 2020).

• Antitumor Activity of Imidazole Derivatives : Imidazole derivatives, including bis(2-chloroethyl)amino derivatives and others, have been reviewed for their antitumor activities. This indicates a potential area of research for N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide in exploring antitumor properties, given its imidazolidinone moiety (Iradyan et al., 2009).

Bioactive Compounds and Environmental Impact

• Synthetic Phenolic Antioxidants and Environmental Occurrence : Research on synthetic phenolic antioxidants, including their environmental occurrence, human exposure, and toxicity, could provide insights into the environmental and health impacts of related compounds. Given the tert-butyl group in N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide, studying its behavior and impact in similar contexts could be relevant (Liu & Mabury, 2020).

Potential for Drug Repurposing and Novel Therapeutics

• Repurposed Drugs in Treatment : Research into repurposed drugs for various diseases, such as the role of nitazoxanide in treating infectious conditions, highlights the potential for N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide to be explored for similar applications. Its unique structure could offer novel mechanisms of action against different diseases (Bharti et al., 2021).